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Abstract

Amantanium Bromide is a quaternary ammonium compound with antiseptic properties. This
document provides a comprehensive overview of its origins, chemical identity, and known
characteristics. While specific experimental data on its synthesis and antimicrobial efficacy are
not extensively available in publicly accessible literature, this whitepaper consolidates the
existing information and provides a framework for understanding its potential applications
based on the broader class of adamantane-containing quaternary ammonium salts.

Introduction and Origins

Amantanium Bromide is the International Nonproprietary Name (INN) for the chemical
compound Decyl(2-hydroxyethyl)dimethylammonium bromide 1-adamantanecarboxylate[1].
The INN system was established by the World Health Organization (WHO) to provide a unique
and universally recognized name for pharmaceutical substances. The name "Amantanium
Bromide" was proposed in Proposed INN List 39 and recommended in Recommended INN
List 18 in 1978[2]. This places its formal recognition within the late 1970s, a period of active
research into novel antimicrobial agents.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1664836?utm_src=pdf-interest
https://www.benchchem.com/product/b1664836?utm_src=pdf-body
https://www.benchchem.com/product/b1664836?utm_src=pdf-body
https://cdn.who.int/media/docs/default-source/international-nonproprietary-names-(inn)/pl39.pdf?sfvrsn=cb90bc9f_7
https://www.benchchem.com/product/b1664836?utm_src=pdf-body
https://www.benchchem.com/product/b1664836?utm_src=pdf-body
https://cdn.who.int/media/docs/default-source/international-nonproprietary-names-(inn)/stembook-2018.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The structure of Amantanium Bromide incorporates an adamantane moiety, a bulky, lipophilic
cage-like hydrocarbon. The inclusion of adamantane in drug molecules is a common strategy in
medicinal chemistry to enhance lipophilicity, which can influence a compound's absorption,
distribution, metabolism, and excretion (ADME) properties, as well as its interaction with
biological targets.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Amantanium Bromide is presented
in Table 1.

Property Value Reference
Decyl(2-
Chemical Name hydroxy.ethyl)dimethylammoniu o
m bromide 1-
adamantanecarboxylate
CAS Number 58158-77-3 [1]
Molecular Formula C25H46BrNO2 [3]
Molecular Weight 472.55 g/mol
Synonyms Amantol, CR-898

) Quaternary Ammonium
Chemical Class
Compound

Therapeutic Use Antiseptic/Disinfectant

Synthesis

A detailed, specific experimental protocol for the synthesis of Amantanium Bromide is not
readily available in the reviewed literature. However, based on its chemical structure, a
plausible synthetic route can be inferred. The synthesis of adamantane-containing quaternary
ammonium surfactants has been described in the literature and generally involves a multi-step
process.

A potential synthetic workflow is outlined below.
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General Experimental Workflow for Synthesis
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Caption: A plausible two-step synthesis of Amantanium Bromide.

Step 1: Esterification. 1-Adamantanecarboxylic acid would likely be reacted with a suitable
amino alcohol, such as 2-(decyl(methyl)amino)ethanol, to form the corresponding ester
intermediate. This reaction is typically carried out in the presence of an acid catalyst and may
require elevated temperatures and removal of water to drive the reaction to completion.

Step 2: Quaternization. The resulting tertiary amine ester would then be quaternized by
reaction with an alkylating agent, in this case, methyl bromide. This reaction would introduce a
second methyl group to the nitrogen atom, resulting in the formation of the quaternary
ammonium salt, Amantanium Bromide. The reaction is typically performed in a suitable
solvent.

Antimicrobial Activity and Mechanism of Action

Amantanium Bromide is classified as an antiseptic and disinfectant. While specific
guantitative data on its antimicrobial activity (e.g., Minimum Inhibitory Concentrations - MICs)
are not available in the public domain, the general mechanism of action for quaternary
ammonium compounds is well-established.
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General Mechanism of Action

Quaternary ammonium compounds are cationic surfactants that exert their antimicrobial effect
primarily through the disruption of microbial cell membranes. The positively charged nitrogen
atom is attracted to the negatively charged components of the microbial cell surface. The long
alkyl chain (in this case, the decyl group) and the lipophilic adamantane moiety facilitate the
insertion of the molecule into the lipid bilayer of the cell membrane. This insertion disrupts the
membrane's structural integrity, leading to increased permeability, leakage of essential
intracellular components, and ultimately, cell death.

The proposed mechanism of action is depicted in the following diagram.
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Caption: Proposed mechanism of antimicrobial action for Amantanium Bromide.

Data Presentation

Due to the absence of specific quantitative data for Amantanium Bromide in the available
literature, a comparative data table cannot be provided. Research on other adamantane-
containing quaternary ammonium compounds has demonstrated antimicrobial activity against a
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range of bacteria and fungi, but direct extrapolation of these values to Amantanium Bromide
would be speculative.

Conclusion

Amantanium Bromide is a formally recognized pharmaceutical substance with a chemical
structure designed to possess antiseptic properties. Its origins as an International
Nonproprietary Name suggest a background in pharmaceutical research and development.
While the detailed experimental protocols for its synthesis and comprehensive quantitative data
on its antimicrobial efficacy are not widely published, its classification as a quaternary
ammonium compound containing an adamantane moiety provides a strong theoretical basis for
its function as a membrane-disrupting antimicrobial agent. Further research would be
necessary to fully elucidate its specific activity spectrum, potency, and potential therapeutic
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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